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Chemical Identification & Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Hexen-3-one

CAS No.: 2497-21-4

Cat. No.: S626991

The table below summarizes the key identifying information and properties for 4-Hexen-3-one, which is

crucial for its analysis via GC-MS.

Property Description

Common Name 4-Hexen-3-one [1]

CAS Registry Number 2497-21-4 [2] [1]

Chemical Formula CgH100 [2] [1]

Molecular Weight 98.1430 g/mol [2] [1]

IUPAC Name (4E)-hex-4-en-3-one [1]

Structure An enone (CH3CH=CHC(=0)CH,CH?3) [3] [1]

Synonyms 2-Hexen-4-one; Ethyl 1-propenyl ketone [2] [1]

Odor Profile Pungent, ethereal; also described as green, metallic, or fruity [3] [1]
Boiling Point 135-139 °C (estimated) [3] [1]

Density 0.858 g/mL at 25 °C [3]
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Property Description
Refractive Index n20/D 1.44 [3]
Flash Point 34 °C (closed cup) [3]

GC-MS Analysis and Experimental Context

While a specific, step-by-step protocol for 4-Hexen-3-one was not found, the following information

provides a strong foundation for developing an analytical method.

¢ Instrumental Parameters: A GC-MS screening method for various products provides a useful
reference. The parameters in the table below can be adapted for analyzing 4-Hexen-3-one [4].

Parameter Specification

GC Instrument Agilent HP 5973 ALS [4]

Carrier Gas Helium [4]

Flow Rate 1.5 ml/min (constant flow) [4]

Column CP-sil 5CB, 25 m x 0.25 mm id., 0.25 pm film thickness [4]
Oven Program 35°C for 1 min — 10°C/min to 325°C - 325°C for 2 min [4]
MS Parameters Autotune; Scan mode: 35-550 m/z; Solvent delay: 3 min [4]
Identification Comparison with NIST MS library [4]

e Sample Preparation: The referenced method uses solvent extraction, which may be applicable. For
volatile compounds like 4-Hexen-3-one, Headspace-Solid Phase Microextraction (HS-SPME) is a
highly relevant and common technique for concentrating volatiles prior to GC-MS analysis, as
demonstrated in studies of other plant-based volatile compounds [5].

¢ Natural Occurrence: 4-Hexen-3-one has been detected in foods and plants, so methods used for
similar analyses can be informative. It is reported in strawberries, the essential oil of Ruta graveolens,
Holigarna grahamii leaves, pepper, tea, turmeric, and sweet oranges [3] [1].
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The following diagram illustrates the general workflow for GC-MS analysis of 4-Hexen-3-one,

Sample Preparation:
Solvent Extraction or HS-SPME

incorporating the parameters above.

(Gas Chromatography (GC))
/ \ 8
Column: CP-sil 5CB
(Mass Spectrometry (MS)) Oven: 35°C to 325°C
A3

Data Analysis Scan Range: 35-550 m/z

Identification: NIST Library

Click to download full resolution via product page

Research and Application Context

¢ Industrial Use: This compound is used as a flavoring agent and in fragrances due to its fruity and
green scent. High-purity grades (95%, 98%) are available for these applications [3] [6].

o Safety and Handling: 4-Hexen-3-one is classified as a flammable liquid with a flash point of 34°C.
Appropriate personal protective equipment (PPE) like gloves and eyeshields is recommended during
handling [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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